Cas no 314036-11-8 (2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol)

• Product Name: 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol
• CAS No: 314036-11-8
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• MDL: MFCD00763415
• CID: 3104057
• PubChem ID: 754496
• Update Time: 2025-06-11

2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol Chemical and Physical Properties

Names and Identifiers

• 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol
• 3-((2-Hydroxyphenyl)amino)benzo[d]isothiazole1,1-dioxide
• BBL003452
• 3-((2-Hydroxyphenyl)amino)benzo[d]isothiazole 1,1-dioxide
• STK131117
• 314036-11-8
• DTXSID001217171
• MFCD00763415
• AG-205/10988026
• CS-0323632
• 3-((2-Hydroxyphenyl)imino)-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide
• VS-01336
• 2-[(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)AMINO]PHENOL
• AKOS000286673
• SR-01000400609
• 3-[(2-HYDROXYPHENYL)AMINO]-1??,2-BENZOTHIAZOLE-1,1-DIONE
• 2-[(1,1-dioxido-1,2-benzothiazol-3-yl)amino]phenol
• 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]phenol
• SR-01000400609-1

• MDL： MFCD00763415
• Inchi： 1S/C13H10N2O3S/c16-11-7-3-2-6-10(11)14-13-9-5-1-4-8-12(9)19(17,18)15-13/h1-8,16H,(H,14,15)
• InChI Key： ZVEMGZCIQSPWEG-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(NC2C=CC=CC=2O)=N1)(=O)=O

Computed Properties

• Exact Mass: 274.04121336Da
• Monoisotopic Mass: 274.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol

Professional Introduction to 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol (CAS No. 314036-11-8)

2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol, a compound with the CAS number 314036-11-8, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol incorporates a benzisothiazole core, which is well-documented for its role in various bioactive molecules. The presence of an amino group and a phenolic moiety further enhances its pharmacological relevance, making it a promising candidate for further exploration.

The benzisothiazole scaffold is particularly noteworthy for its versatility in drug design. It has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In recent years, researchers have been exploring modifications to this core structure to improve its efficacy and reduce potential side effects. The introduction of a dioxido group in 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol adds an additional layer of complexity, which may contribute to its unique biological activity. This modification has been shown to enhance the compound's stability and bioavailability, making it more suitable for therapeutic applications.

One of the most exciting aspects of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol is its potential as a lead compound for the development of new drugs. The combination of the benzisothiazole and phenolic groups creates a multifunctional molecule that can interact with multiple biological targets. This property is particularly valuable in the context of multifaceted diseases that require a comprehensive approach for treatment. Current research is focused on understanding the mechanism of action of this compound and identifying its potential therapeutic applications.

In vitro studies have demonstrated that 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol exhibits significant activity against various cancer cell lines. The compound has been shown to induce apoptosis and inhibit proliferation in several types of cancer cells without causing significant toxicity to normal cells. These findings are particularly promising given the growing demand for targeted cancer therapies that minimize side effects. Further preclinical studies are underway to validate these initial results and to determine the optimal dosing regimen for clinical trials.

The phenolic moiety in 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol also contributes to its potential as an antioxidant agent. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. By neutralizing free radicals and reducing oxidative damage, this compound may offer therapeutic benefits in these conditions. Preliminary studies have shown that it can protect against oxidative stress-induced cell death in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthetic route involves multiple steps, including the formation of the benzisothiazole core followed by functionalization with the amino and phenolic groups. Each step must be carefully optimized to ensure the highest quality product.

The pharmacokinetic properties of 2-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-phenol are also an area of active research. Understanding how the body processes this compound is crucial for determining its therapeutic window and potential side effects. Initial studies suggest that it has a moderate half-life and is metabolized primarily through Phase II pathways. This information will be essential for designing future clinical trials and optimizing drug delivery systems.

In conclusion, 2-[ ( 1 , 1 - Dioxido - 1 , 2 - benzisothiazol - 3 - yl ) amino ] - phenol (CAS No. 314036 - 11 - 8) represents a promising lead compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further development into new drugs targeting various diseases. As research continues to uncover more about its properties and mechanisms of action, this compound is poised to make a substantial impact on the field of medicinal chemistry.